Cas no 27106-02-1 (4-pentyl-4H-1,2,4-triazole-3-thiol)

27106-02-1 structure
Product Name:4-pentyl-4H-1,2,4-triazole-3-thiol
CAS No:27106-02-1
Molecular Formula:C7H13N3S
Molecular Weight:171.26322
CID:279851
PubChem ID:3863752
4-pentyl-4H-1,2,4-triazole-3-thiol Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-pentyl-
- 4-pentyl-1H-1,2,4-triazole-5-thione
- 4-PENTYL-4H-1,2,4-TRIAZOLE-3-THIOL
- 4H-1,2,4-triazole-3-thiol, 4-pentyl-
- SCHEMBL11078598
- EN300-10831
- DTXSID60397549
- CBA10602
- Z90662197
- AKOS005198936
- CS-0231424
- HMS1788F21
- 27106-02-1
-
- MDL: MFCD06655164
- InChIKey: JMMLVKXMPSIQGW-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H13N3S/c1-2-3-4-5-10-6-8-9-7(10)11/h6H,2-5H2,1H3,(H,9,11)
- SMILES: CCCCCN1C=NN=C1S
Computed Properties
- Exact Mass: 171.08319
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 171.08301860g/mol
- Heavy Atom Count: 11
- Complexity: 167
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 27.63
4-pentyl-4H-1,2,4-triazole-3-thiol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00CEMJ-50mg |
4-PENTYL-4H-1,2,4-TRIAZOLE-3-THIOL |
27106-02-1 | 95% | 50mg |
$140.00 | 2024-05-08 | |
Chemenu | CM515983-1g |
4-Pentyl-4H-1,2,4-triazole-3-thiol |
27106-02-1 | 97% | 1g |
$216 | 2024-07-28 | |
Enamine | EN300-10831-0.05g |
4-pentyl-4H-1,2,4-triazole-3-thiol |
27106-02-1 | 95% | 0.05g |
$66.0 | 2023-10-28 | |
TRC | B510698-25mg |
4-pentyl-4H-1,2,4-triazole-3-thiol |
27106-02-1 | 25mg |
$ 50.00 | 2022-06-07 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-277613-250 mg |
4-pentyl-4H-1,2,4-triazole-3-thiol, |
27106-02-1 | 250MG |
¥1,188.00 | 2023-07-11 |
4-pentyl-4H-1,2,4-triazole-3-thiol Related Literature
-
Yu Zhao,Xizheng Liu,Huiqiao Li,Tianyou Zhai,Haoshen Zhou Chem. Commun., 2012,48, 5079-5081
-
Keisuke Koyasu,Akash Chandela RSC Adv., 2023,13, 25169-25181
-
Chenxi Nie,Xiaoqing Xie,Huicui Liu,Xiaojin Yuan,Qingyu Ma,Aobai Tu,Min Zhang,Zhifei Chen,Juxiu Li Food Funct., 2023,14, 845-856
-
S. Umadevi,A. Jákli,B. K. Sadashiva Soft Matter, 2006,2, 875-885
-
Mark Bart,Peter W. Harland,James E. Hudson,Claire Vallance Phys. Chem. Chem. Phys., 2001,3, 800-806
-
Hailong Zhang,Yong Ma,Xue-Long Sun Chem. Commun., 2009, 3032-3034
-
Daniel Avram,Claudiu Colbea,Carmen Tiseanu J. Mater. Chem. C, 2019,7, 13770-13777
-
Jun Zheng,Tao Tang Chem. Commun., 2015,51, 5921-5924
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